Cas no 70423-38-0 ((S)-2-Methyl-1,4-butanediol)

(S)-2-Methyl-1,4-butanediol structure
Product name:(S)-2-Methyl-1,4-butanediol
(S)-2-Methyl-1,4-butanediol Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Methyl-1,4-butanediol
- (2S)-2-methylbutane-1,4-diol
- (S)-(-)-2-Methyl-1,4-butanediol
- 1,4-Butanediol,2-methyl-, (S)-
- AS-38070
- MFCD00671566
- MWCBGWLCXSUTHK-YFKPBYRVSA-
- M1234
- 1,4-Butanediol, 2-methyl-, (S)-
- A836879
- (S)-2-Methyl-1,4-butanediol, >=97.0% (sum of enantiomers, GC)
- (S)-2-METHYL-BUTANE-1,4-DIOL
- InChI=1/C5H12O2/c1-5(4-7)2-3-6/h5-7H,2-4H2,1H3/t5-/m0/s1
- CS-0197580
- AMY37676
- SCHEMBL2499904
- AKOS015840018
- MWCBGWLCXSUTHK-YFKPBYRVSA-N
- (S)-2-methylbutane-1,4-diol
- 70423-38-0
- DB-074303
-
- MDL: MFCD00671566
- Inchi: 1S/C5H12O2/c1-5(4-7)2-3-6/h5-7H,2-4H2,1H3/t5-/m0/s1
- InChI Key: MWCBGWLCXSUTHK-YFKPBYRVSA-N
- SMILES: C[C@@H](CCO)CO
Computed Properties
- Exact Mass: 104.08400
- Monoisotopic Mass: 104.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 37.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0
- Topological Polar Surface Area: 40.5A^2
Experimental Properties
- Color/Form: Solids.
- Density: 0.992
- Boiling Point: 85 °C / 3mmHg
- Flash Point: 146 °C
- Refractive Index: 1.449
- PSA: 40.46000
- LogP: -0.00280
- Solubility: Not determined.
(S)-2-Methyl-1,4-butanediol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | AS-38070-250MG |
(s)-2-methyl-butane-1,4-diol |
70423-38-0 | >97% | 0mg |
£171.00 | 2023-04-17 | |
abcr | AB138450-250 mg |
(S)-(-)-2-Methyl-1,4-butanediol; . |
70423-38-0 | 250mg |
€180.50 | 2023-05-21 | ||
Fluorochem | 046857-5g |
S)-(-)-2-Methyl-1,4-butanediol |
70423-38-0 | 97% | 5g |
£904.00 | 2022-03-01 | |
Apollo Scientific | OR913782-250mg |
(S)-(-)-2-Methyl-1,4-butanediol |
70423-38-0 | 97% | 250mg |
£140.00 | 2025-02-20 | |
Fluorochem | 046857-250mg |
S)-(-)-2-Methyl-1,4-butanediol |
70423-38-0 | 97% | 250mg |
£121.00 | 2022-03-01 | |
Fluorochem | 046857-1g |
S)-(-)-2-Methyl-1,4-butanediol |
70423-38-0 | 97% | 1g |
£302.00 | 2022-03-01 | |
abcr | AB138450-250mg |
(S)-(-)-2-Methyl-1,4-butanediol, 95%; . |
70423-38-0 | 95% | 250mg |
€325.60 | 2025-02-20 | |
abcr | AB138450-5g |
(S)-(-)-2-Methyl-1,4-butanediol, 95%; . |
70423-38-0 | 95% | 5g |
€1097.00 | 2024-06-11 | |
Ambeed | A326856-5g |
(S)-2-Methylbutane-1,4-diol |
70423-38-0 | 97% | 5g |
$1230.0 | 2024-04-17 | |
A2B Chem LLC | AB55814-250mg |
(2S)-2-Methylbutane-1,4-diol |
70423-38-0 | 97% | 250mg |
$202.00 | 2024-04-19 |
(S)-2-Methyl-1,4-butanediol Related Literature
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Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
-
Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
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Lianying Wang,Jinfeng Liu,Yuexi Zhou,Yudong Song,Jing He,David G. Evans Chem. Commun., 2010,46, 3911-3913
-
Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:70423-38-0)(S)-2-Methyl-1,4-butanediol

Purity:99%
Quantity:5g
Price ($):1107.0